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In the precise world of chemical research and pharmaceutical development, ambiguity in
nomenclature can lead to critical errors. The term "n-butoxy-1-propanol" presents such a
challenge. While it specifies a linear butoxy group and a primary alcohol on the propanol
backbone, the point of ether linkage remains undefined. The most direct structural
interpretations would be 2-butoxypropan-1-ol or 3-butoxypropan-1-ol. However, authoritative
databases like PubChem list "n-butoxy-1-propanol” as a synonym for 3-butoxy-1-propanol[1].

Complicating matters further is the prevalence of the commercial solvent Propylene Glycol n-
Butyl Ether (PnB), which is predominantly 1-butoxy-2-propanol, a secondary alcohol. Due to its
widespread use, data for this isomer is far more abundant.

This guide, therefore, focuses on the technically designated 3-butoxy-1-propanol as the
primary subject, in alignment with chemical database nomenclature. To provide a
comprehensive and field-relevant resource, we will present its properties alongside
comparative data for the commercially significant isomer, 1-butoxy-2-propanol. This dual
approach ensures clarity and equips the researcher with a practical understanding of the
butoxypropanol family.
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Molecular Structure and Identification

The foundational step in utilizing any chemical is confirming its identity. The structural
differences between butoxypropanol isomers directly influence their physical and chemical
behaviors.

o 3-Butoxy-1-propanol: Features a primary alcohol (-CH20H) at one end of the propane
chain and an ether linkage at the other, maximizing the separation between the functional
groups.

» 1-Butoxy-2-propanol: Features a secondary alcohol (-CHOH) and is a chiral molecule. The
ether linkage is at a terminal position.

This structural variance impacts properties like viscosity, boiling point, and solvency.

Table 1: Chemical Identifiers of Primary Butoxypropanol Isomers

Identifier 3-Butoxy-1-propanol 1-Butoxy-2-propanol
IUPAC Name 3-butoxypropan-1-ol[1] 1-butoxypropan-2-ol[2][3]
CAS Number 10215-33-5[1] 5131-66-8[2][3]
Molecular Formula C7H1602[1] C7H1602[2][3]
Molecular Weight 132.20 g/mol [1] 132.20 g/mol [2][3]
SMILES CCCcoOcCccCO[1] CCCCOCC(C)O[2]
InChikey NTKBNCABAMQDIG- RWNUSVWFHDHRCJ-
UHFFFAOYSA-N[1] UHFFFAOYSA-N[2][3]

Physical Properties: A Comparative Analysis

The physical properties of a solvent are paramount in determining its suitability for applications
ranging from reaction media to formulation excipients. The choice between isomers can be
critical; for instance, differences in boiling point and flash point have significant implications for
process safety and drying times in coating applications.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b7802052/docs?utm_src=pdf-body#foreword-navigating-the-isomeric-landscape-of-butoxypropanols
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 2: Key Physical Properties of 3-Butoxy-1-propanol and 1-Butoxy-2-propanol

Property 3-Butoxy-1-propanol 1-Butoxy-2-propanol
Appearance Colorless Liquid Colorless Liquid[4][5]
Boiling Point Not available 170-171 °CJ[2][6]
Melting/Freezing Point Not available < -85 °C[7]

Flash Point Not available 62 - 63 °C (closed cup)[2][7]
Density Not available 0.879 g/cm?3 at 25 °C[2]
Viscosity Not available 2.9 cSt at 25 °C[2][5]

Vapor Pressure Not available 1.05 - 1.4 mmHg at 25 °C[2][7]
Autoignition Temp. Not available 260 °C[2][5]

Water Solubility Not available 6 9/100 mL (moderate)[2][5]
logP (Octanol/Water) 1.1 (Calculated)[2] 1.15-1.2[2][7]

Note: Experimental data for 3-butoxy-1-propanol is not readily available in the searched
literature. The properties are expected to be similar but not identical to its isomer.

Chemical Properties and Reactivity

The reactivity of butoxypropanols is dictated by their two primary functional groups: the
hydroxyl group and the ether linkage.

» Hydroxyl Group Reactivity: As alcohols, they can undergo typical reactions such as
esterification, oxidation, and dehydration. The primary alcohol of 3-butoxy-1-propanol is
generally more reactive and less sterically hindered than the secondary alcohol of 1-butoxy-
2-propanol.

» Ether Linkage Stability: The ether bond is generally stable but can be cleaved under harsh
conditions with strong acids (e.g., HBr, HI). A critical aspect for all ethers is the potential for
peroxide formation upon exposure to air and light, particularly during long-term storage[7].
These peroxides can be explosive, especially upon heating or concentration.
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e Chemical Stability: The compounds are stable under standard conditions[8].
e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids[9][10].

o Hazardous Decomposition: Thermal decomposition can release irritating vapors and produce
carbon monoxide (CO) and carbon dioxide (CO2)[11].

Analytical Characterization Workflow

A multi-technique approach is essential for the unambiguous identification and purity
assessment of a butoxypropanol sample. This self-validating system ensures that the material
meets the stringent requirements for research and drug development.

Experimental Protocol: Identity and Purity Confirmation

Objective: To verify the identity and determine the purity of a supplied lot of butoxypropanol.
Methodology:
e Gas Chromatography-Mass Spectrometry (GC-MS):

o Inject a diluted sample (e.g., 1 pL of a 1% solution in dichloromethane) into a GC equipped
with a non-polar column (e.g., DB-5ms).

o Use a temperature program (e.g., 50°C hold for 2 min, ramp to 250°C at 10°C/min) to
separate components.

o Analyze the eluting peaks with the mass spectrometer. Compare the resulting mass
spectrum with a reference library (e.g., NIST) to confirm the molecular weight and
fragmentation pattern[3][12]. Purity is assessed by the relative area of the main peak.

e Fourier-Transform Infrared Spectroscopy (FTIR):
o Place a drop of the neat liquid sample on the ATR crystal of the FTIR spectrometer.

o Acquire the spectrum from 4000 to 400 cm~1.
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o Causality: This technique rapidly confirms the presence of key functional groups. Expect to
see a broad O-H stretch (~3400 cm~1) characteristic of the alcohol and C-O stretching
vibrations (~1100 cm™1) for the ether and alcohol groups|[3].

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCIs).

o Acquire *H and 3C NMR spectra.

o Causality: NMR provides the definitive structural fingerprint. The chemical shifts, splitting
patterns, and integrations in the *H spectrum, along with the number of signals in the 13C

spectrum, allow for the unambiguous differentiation between isomers like 3-butoxy-1-
propanol and 1-butoxy-2-propanol[1][13].

Visualization: Analytical Workflow
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Caption: Workflow for comprehensive chemical identification and purity assessment.

Safety and Handling: Managing Ether Hazards

Safe laboratory practice demands a thorough understanding of a chemical's hazards. For
butoxypropanols, the primary concerns are flammability, irritation, and the potential for peroxide

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C5131668&Units=SI&Mask=FFF
https://www.benchchem.com/product/b7802052/docs?utm_src=pdf-body#foreword-navigating-the-isomeric-landscape-of-butoxypropanols
https://www.benchchem.com/product/b7802052/docs?utm_src=pdf-body#foreword-navigating-the-isomeric-landscape-of-butoxypropanols
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-1-propanol
https://www.chemicalbook.com/SpectrumEN_5131-66-8_1HNMR.htm
https://www.benchchem.com/product/b7802052/docs?utm_src=pdf-body-img#foreword-navigating-the-isomeric-landscape-of-butoxypropanols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

formation.

GHS Hazards: Classified as causing skin and serious eye irritation[9][14]. May be a
combustible liquid[7][15].

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles and chemical-resistant gloves[7][16]. Keep away from heat,
sparks, and open flames[11][15].

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container[15][16].
Storage should be away from direct sunlight to minimize peroxide formation.

Experimental Protocol: Peroxide Testing for Ethers

Objective: To ensure an aged container of butoxypropanol is safe for use, particularly before

any process involving heating or distillation.

Causality: Concentrating an ether that contains peroxides can lead to a violent explosion. This

simple, rapid test is a critical, non-negotiable safety step.

Methodology (Qualitative Test):

Obtain a commercial peroxide test strip (e.g., potassium iodide/starch paper).

In a fume hood, open the container of butoxypropanol.

Dip the end of the test strip into the solvent for approximately 1-2 seconds.

Remove the strip and wait for the specified time (e.g., 15-30 seconds, refer to strip
instructions).

Compare the color of the strip to the color chart provided by the manufacturer.

o Negative Result (e.g., no color change): The solvent is safe for use.

o Positive Result (e.g., blue/purple color): Peroxides are present. The solvent must be
treated to remove peroxides or disposed of as hazardous waste. DO NOT HEAT OR
DISTILL.
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Visualization: Peroxide Safety Decision Tree
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Caption: Decision workflow for the safe handling of potentially peroxidized ethers.

Applications in Scientific Research

The unique amphipathic nature of butoxypropanols—possessing both a hydrophilic alcohol
group and a moderately hydrophobic butyl ether chain—makes them highly versatile.

e Solvent: They are excellent solvents for a wide range of substances, including resins, oils,
greases, and pigments. This makes them valuable in coatings, inks, and cleaning
formulations[4][5]. In a research context, this translates to utility as a reaction medium or as
a co-solvent to improve the solubility of poorly soluble reagents or drug compounds.

o Coupling Agent: They can act as a bridge to create stable mixtures of otherwise immiscible
substances, such as oil and water, which is crucial in the formulation of emulsions and
microemulsions.
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o Chemical Intermediate: The hydroxyl group serves as a reactive handle for building more
complex molecules, making butoxypropanol a useful starting block in organic synthesis[4].

Conclusion

3-Butoxy-1-propanol and its isomers, particularly 1-butoxy-2-propanol, are valuable tools in
the chemical and pharmaceutical sciences. Their utility is rooted in a versatile combination of
physical and chemical properties. A comprehensive understanding of their structure, reactivity,
and potential hazards, verified through robust analytical methods, is essential for their safe and
effective application. Researchers and developers who master these fundamentals are well-
equipped to leverage these compounds to their full potential, from the synthesis of novel
entities to the formulation of advanced drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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